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(+)-Xestospongin A (+)-Xestospongin A
Brand Name: Vulcanchem
CAS No.: 123048-14-6
VCID: VC0046797
InChI: InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24-,25-,26-,27+,28+/m1/s1
SMILES: C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
Molecular Formula: C28H50N2O2
Molecular Weight: 446.7 g/mol

(+)-Xestospongin A

CAS No.: 123048-14-6

Main Products

VCID: VC0046797

Molecular Formula: C28H50N2O2

Molecular Weight: 446.7 g/mol

(+)-Xestospongin A - 123048-14-6

CAS No. 123048-14-6
Product Name (+)-Xestospongin A
Molecular Formula C28H50N2O2
Molecular Weight 446.7 g/mol
IUPAC Name (1R,8R,10S,15R,22R,29S)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane
Standard InChI InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24-,25-,26-,27+,28+/m1/s1
Standard InChIKey PQYOPBRFUUEHRC-NIVXRMQLSA-N
Isomeric SMILES C1CCC[C@@H]2CCN3CCC[C@H]([C@@H]3O2)CCCCCC[C@@H]4CCN5CCC[C@H]([C@@H]5O4)CC1
SMILES C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
Canonical SMILES C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
PubChem Compound 9889796
Last Modified Nov 11 2021
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